8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-ethyl-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-1-ethyl-3-methyl-7-(3-phenylpropyl)purine-2,6-dione
• InChI: InChI=1S/C22H26N6O2/c1-5-26-20(29)18-19(25(4)22(26)30)23-21(28-16(3)14-15(2)24-28)27(18)13-9-12-17-10-7-6-8-11-17/h6-8,10-11,14H,5,9,12-13H2,1-4H3
• InChI Key: XZSHNRRJUGDCBY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C(N2CCCC3=CC=CC=C3)N4C(=CC(=N4)C)C)N(C1=O)C
• Molecular Formula: C22H26N6O2
• Molecular Weight: 406.5 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-1-ethyl-3-methyl-7-(3-phenylpropyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H26N6O2 and its molecular weight is 406.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Chemical derivatives similar to the compound have been synthesized and tested for their biological activities. For instance, derivatives of pyrazole and pyrimidine have been explored for their anticancer, anti-HIV-1, and antimicrobial activities. These studies illustrate the compound's relevance in developing new therapeutic agents. The synthesis of such compounds often involves multi-step reactions with specific focus on optimizing the yield and biological activity (Ashour et al., 2012).

Material Science Applications

Compounds with the pyrazole and purine scaffolds have found applications in material science, such as in the development of novel organic semiconductors for photovoltaic applications. The design of electron-withdrawing groups and the incorporation of oligothiophenes have been strategies to extend the absorption range and improve the efficiency of photovoltaic devices (Li et al., 2012).

Chemosensors

Pyrazole derivatives have been utilized in the design of chemosensors for metal ion detection. Such sensors can selectively recognize specific metal ions in various environments, including aqueous solutions, which is critical for environmental monitoring and industrial applications (Raju et al., 2019).

Catalysis

Additionally, purine-based compounds have been explored as catalysts in organic synthesis, demonstrating the versatility of this chemical framework. For example, theophylline, a purine derivative, has been used as a green catalyst for the synthesis of spiro and phenazine derivatives under solvent-free conditions, highlighting the compound's role in promoting eco-friendly chemical reactions (Yazdani-Elah-Abadi et al., 2017).